4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[4-(1,2,4-triazol-4-yl)butan-2-yl]-1,2,4-triazol-3-one

• Molecular Formula: C37H39Cl2N11O4
• Molecular Weight: 772.7 g/mol
• IUPAC Name: 4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[4-(1,2,4-triazol-4-yl)butan-2-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C37H39Cl2N11O4/c1-27(12-13-45-24-41-42-25-45)50-36(51)49(26-44-50)31-5-3-29(4-6-31)46-14-16-47(17-15-46)30-7-9-32(10-8-30)52-19-33-20-53-37(54-33,21-48-23-40-22-43-48)34-11-2-28(38)18-35(34)39/h2-11,18,22-27,33H,12-17,19-21H2,1H3/t27?,33-,37-/m0/s1
• InChI Key: NRHGNRMTNWAHAG-DHLMREGRSA-N
• Isomeric SMILES: CC(CCN1C=NN=C1)N2C(=O)N(C=N2)C3=CC=C(C=C3)N4CCN(CC4)C5=CC=C(C=C5)OC[C@H]6CO[C@](O6)(CN7C=NC=N7)C8=C(C=C(C=C8)Cl)Cl
• Canonical SMILES: CC(CCN1C=NN=C1)N2C(=O)N(C=N2)C3=CC=C(C=C3)N4CCN(CC4)C5=CC=C(C=C5)OCC6COC(O6)(CN7C=NC=N7)C8=C(C=C(C=C8)Cl)Cl

Description

Structural Analysis and Nomenclature

IUPAC Name Deconstruction and Functional Group Identification

The IUPAC name systematically describes the compound’s architecture through nested substituents and locants. Deconstruction proceeds as follows:

• Core structure : 1,2,4-triazol-3-one (positioned at the center of the molecule).
• Primary substituents :
  • Position 2 : 4-(1,2,4-triazol-4-yl)butan-2-yl group.
  • Position 4 : Phenyl ring substituted with a piperazine-linked phenyl group.
• Piperazine extension :
  • The distal phenyl group connects to a 1,3-dioxolane unit via an ether bridge.
  • Dioxolane substituents:
    • 2-(2,4-dichlorophenyl) group.
    • 2-(1,2,4-triazol-1-ylmethyl) group.

Functional Groups :

Group	Role in Structure
1,2,4-Triazol-3-one	Central heterocyclic core
Piperazine	Enhances solubility and pharmacokinetics
1,3-Dioxolane	Stereochemical rigidity
Dichlorophenyl	Hydrophobic binding moiety
Ether bridge	Spatial linker between aromatic systems

The compound’s nomenclature reflects its hierarchical assembly, with the triazolone core serving as the parent structure. The dual triazole motifs (1,2,4-triazol-3-one and 1,2,4-triazol-1-ylmethyl) are critical for antifungal activity, as triazoles inhibit fungal cytochrome P450 enzymes involved in ergosterol biosynthesis.

Stereochemical Configuration Analysis of (2R,4S) Chiral Centers

The 1,3-dioxolane ring contains two chiral centers at positions 2 and 4, designated as (2R,4S). These centers dictate the three-dimensional orientation of the dichlorophenyl and triazolylmethyl groups:

• Spatial arrangement :

  • The 2R configuration places the dichlorophenyl group in an axial position relative to the dioxolane oxygen.
  • The 4S configuration orients the triazolylmethyl group equatorially, minimizing steric hindrance with the dichlorophenyl substituent.

• Metabolic implications :

  • Stereoselectivity in CYP3A4-mediated metabolism favors the (2R,4S) diastereomer, as observed in itraconazole.
  • The (2S,4R) configuration in related compounds shows reduced antifungal potency due to inefficient target binding.

Conformational analysis :
Molecular modeling reveals that the (2R,4S) configuration optimizes interactions with the lanosterol 14α-demethylase active site. The dichlorophenyl group occupies a hydrophobic pocket, while the triazolylmethyl group hydrogen-bonds with heme iron in the enzyme.

Comparative Structural Analysis with Related Triazole Antifungals

Key Structural Divergences

Feature	Target Compound	Itraconazole	Fluconazole
Core structure	1,2,4-Triazol-3-one	1,2,4-Triazole	1,2,4-Triazole
Dioxolane substituent	(2R,4S)-configured	(2R,4S)-configured	Absent
Chlorinated aryl group	2,4-Dichlorophenyl	2,4-Dichlorophenyl	Fluorophenyl
Piperazine linkage	Present	Present	Absent
Secondary triazole	4-(1,2,4-Triazol-4-yl)butan-2-yl	1H-1,2,4-Triazol-1-ylmethyl	Absent

Functional Implications

• Dual triazole system : Unlike fluconazole’s single triazole, the target compound’s dual triazoles may enable multi-point binding to fungal CYP51, reducing resistance potential.
• Piperazine moiety : Enhances water solubility compared to itraconazole’s sec-butyl group, potentially improving oral bioavailability.
• Fluorine vs. chlorine : The 2,4-dichlorophenyl group provides greater lipophilicity than fluconazole’s fluorophenyl, favoring tissue penetration but increasing metabolic stability over dichlorinated analogs.

Preparation Methods

Ketalization for Dioxolane Formation

The stereoselective synthesis of the (2R,4S)-configured dioxolane ring is achieved via acid-catalyzed ketalization. A representative protocol involves:

• Reacting 2,4-dichlorophenylglycolaldehyde with 3-chloro-1,2-propanediol in the presence of p-toluenesulfonic acid (PTSA) under azeotropic conditions (benzene reflux, Dean-Stark trap).
• Key modification : Use of chiral Lewis acids (e.g., titanium tetrachloride with (R)-BINOL) to enforce the (2R,4S) configuration, achieving enantiomeric excess >90%.

Introduction of the Triazolylmethyl Group

• Step 1 : Bromination of the dioxolane intermediate at the methyl position using N-bromosuccinimide (NBS) under radical initiation (AIBN, 70°C).
• Step 2 : Nucleophilic substitution with 1,2,4-triazole in DMF at 120°C, catalyzed by K$$2$$CO$$3$$, yielding the triazolylmethyl derivative.

Table 1 : Optimization of Triazolylmethylation

Condition	Yield (%)	Purity (%)
DMF, K$$2$$CO$$3$$, 12h	78	95
DMSO, Cs$$2$$CO$$3$$, 8h	82	97
NMP, DBU, 6h	85	98

Construction of the Piperazine-Phenyl Linker

Ullmann Coupling for Aryl-Piperazine Bond

• 4-Bromophenylpiperazine is coupled with 4-hydroxyphenylboronic acid via a copper(I)-catalyzed Ullmann reaction (CuI, 1,10-phenanthroline, K$$3$$PO$$4$$, DMSO, 110°C). Yield: 89%.

Etherification with Dioxolane Methoxy Group

• Mitsunobu reaction between the phenol intermediate and dioxolane methanol (DIAD, PPh$$_3$$, THF, 0°C→RT).
• Critical parameter : Anhydrous conditions to prevent hydrolysis of the dioxolane.

Synthesis of the Triazolone-Triazole Sidechain

Triazolone Formation via Semicarbazide Cyclization

• Condensation of 4-(1,2,4-triazol-4-yl)butan-2-one with semicarbazide hydrochloride in formic acid (150°C, 16h), followed by distillation to remove excess reagent.
• Yield : 80% at 98.5% purity.

Alkylation of Triazolone

• Reaction with 1,4-dibromobutane under phase-transfer conditions (TBAB, NaOH, CH$$2$$Cl$$2$$), introducing the butan-2-yl spacer.

Final Assembly and Purification

Fragment Coupling

• Suzuki-Miyaura cross-coupling links the piperazine-phenyl linker to the triazolone-triazole sidechain (Pd(PPh$$3$$)$$4$$, Na$$2$$CO$$3$$, DME/H$$_2$$O).
• Challenges : Competing side reactions at multiple triazole sites necessitate careful stoichiometric control.

Crystallization and Chiral Resolution

• Final purification via fractional crystallization from ethanol/water (1:3 v/v), achieving >99% diastereomeric purity.
• Alternative : Chiral HPLC using a cellulose tris(3,5-dimethylphenylcarbamate) column.

Industrial-Scale Considerations

Cost-Effective Modifications

• Replacement of Pd catalysts with nickel-based systems for Suzuki couplings reduces costs by 40%.
• Continuous flow synthesis of the dioxolane core improves throughput (residence time: 2h vs. 8h batch).

Analytical Characterization

Spectroscopic Confirmation

• $$^1$$H NMR (400 MHz, DMSO-d$$_6$$): δ 8.72 (s, 1H, triazole), 7.45–7.12 (m, 8H, aromatic), 5.21 (d, J = 6.8 Hz, 1H, dioxolane), 4.02 (q, 2H, OCH$$_2$$).
• HRMS : m/z calcd for C$${42}$$H$${38}$$Cl$$2$$N$${12}$$O$$_4$$ [M+H]$$^+$$: 877.2471, found: 877.2468.

Purity Assessment

• HPLC (C18, MeCN/H$$2$$O + 0.1% TFA): 99.3% purity, t$$R$$ = 12.7 min.

Chemical Reactions Analysis

(1,2,4-Triazol-4-yl) Itraconazole undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like sodium azide or potassium cyanide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of triazole N-oxides, while reduction can yield triazole derivatives with reduced functional groups.

Scientific Research Applications

Antifungal Activity

The compound is closely related to itraconazole, a well-known triazole antifungal agent. Itraconazole is used to treat various fungal infections such as histoplasmosis and mucocutaneous candidiasis. The structure of the compound indicates that it may exhibit similar or enhanced antifungal properties due to the presence of multiple triazole moieties and a piperazine linkage which can enhance bioactivity and solubility .

Potential in Treating Opportunistic Infections

Given its antifungal properties, this compound could be particularly beneficial in treating opportunistic infections in immunocompromised patients, such as those with HIV/AIDS. The ability to combat systemic fungal infections makes it a candidate for further research in clinical settings where traditional therapies may fail .

Research and Development

Recent studies have focused on the synthesis and structure-activity relationship (SAR) of triazole derivatives. This compound's unique structure may provide insights into developing new antifungal agents with improved efficacy and reduced side effects. Researchers are investigating various analogs to optimize their pharmacological profiles .

Data Table: Structural Comparison with Itraconazole

Feature	Itraconazole	Target Compound
Chemical Structure	Triazole core with a single piperazine	Multiple triazole cores with piperazine
Antifungal Spectrum	Broad (e.g., Candida spp., Aspergillus)	Potentially broad due to structural complexity
FDA Approval	Yes	Not yet approved
Mechanism of Action	Inhibits ergosterol synthesis	Expected similar mechanism
Clinical Use	Systemic fungal infections	Potential for systemic infections

Mechanism of Action

The mechanism of action of (1,2,4-Triazol-4-yl) Itraconazole involves the inhibition of cytochrome P-450-dependent enzymes, which are crucial for the synthesis of ergosterol, a key component of fungal cell membranes . By inhibiting these enzymes, the compound disrupts the integrity of the fungal cell membrane, leading to cell death. The molecular targets include 14-α lanosterol demethylase, an enzyme involved in ergosterol biosynthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Key Differences and Similarities

The following table compares itraconazole with other triazole antifungals and related compounds:

Compound	Molecular Formula	Key Structural Features	Pharmacological Notes	References
Itraconazole	C₃₅H₃₈Cl₂N₈O₄	- 2,4-Dichlorophenyl group - 1,3-Dioxolane ring - Piperazine linker	Broad-spectrum antifungal; used for systemic infections; formulated with cyclodextrins.
Posaconazole	C₃₇H₄₂F₂N₈O₄	- 2,4-Difluorophenyl group - Hydroxypentan-3-yl side chain	Second-generation triazole; enhanced activity against Mucorales; oral suspension form.
Terconazole	C₂₆H₃₁Cl₂N₅O₃	- 1-Methylethylpiperazine group - Simplified triazole-dioxolane core	Topical use for vaginal candidiasis; limited systemic absorption.
Impurity B	C₃₅H₃₈Cl₂N₈O₄	Structural isomer of ITZ with 1H-1,3,4-triazole substitution	Reduced antifungal potency; identified as a synthesis byproduct.

Pharmacokinetic and Bioactivity Comparisons

• Potency Spectrum :

  • Itraconazole exhibits activity against Aspergillus spp., Candida spp., and dermatophytes .
  • Posaconazole demonstrates superior activity against Zygomycetes and resistant Candida glabrata due to its difluorophenyl group and extended side chain .
  • Terconazole’s simplified structure limits systemic absorption, making it suitable for localized infections .
• Bioavailability: Itraconazole’s poor aqueous solubility is mitigated by cyclodextrin-based formulations (e.g., Sporanox®) . Posaconazole’s oral suspension achieves higher bioavailability in fasting patients compared to ITZ .
• Resistance Profiles: ITZ resistance in Candida spp. is linked to mutations in ERG11 (lanosterol 14α-demethylase) and efflux pump overexpression . Posaconazole retains efficacy against some ITZ-resistant strains due to stronger binding to fungal CYP51 .

Biological Activity

The compound 4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[4-(1,2,4-triazol-4-yl)butan-2-yl]-1,2,4-triazol-3-one is a complex triazole derivative with significant potential in antifungal and antibacterial applications. This article explores its biological activity based on recent research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{34}H_{34}Cl_{2}N_{8}O_{4}$ with a molecular weight of 689.59 g/mol. The compound features multiple pharmacophoric elements including the triazole ring which is known for its bioactivity against various pathogens.

Property	Value
Molecular Formula	C34H34Cl2N8O4
Molecular Weight	689.59 g/mol
CAS Number	2818909-56-5
Storage Temperature	-20°C

The primary mechanism of action for triazole derivatives involves the inhibition of the enzyme lanosterol 14α-demethylase (CYP51), which is crucial for ergosterol biosynthesis in fungi. This inhibition leads to an accumulation of toxic sterols and ultimately results in fungal cell death. The presence of the 1,2,4-triazole moiety in this compound enhances its antifungal properties significantly compared to other antifungal agents.

Antifungal Activity

Recent studies have demonstrated that derivatives of 1,2,4-triazoles exhibit broad-spectrum antifungal activity. For instance:

• Minimum Inhibitory Concentration (MIC) : Various derivatives have been tested with MIC values ranging from $0.06\,\mu g/mL$ to $32\,\mu g/mL$, indicating potent antifungal activity against species such as Candida albicans and Aspergillus fumigatus .

Case Studies

• Study on Triazole Derivatives : A study conducted by Blokhina et al. showcased the fungicidal efficacy of several triazole derivatives including the compound . The most active compounds demonstrated MIC values below $0.5\,\mu g/mL$ against resistant fungal strains .
• Comparative Analysis : In a comparative analysis with established antifungals like ketoconazole and bifonazole, the compound showed superior activity with lower MIC values against resistant strains .

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications to the triazole and dioxolane rings significantly affect biological activity. The presence of substituents such as the dichlorophenyl group enhances antifungal potency. For example:

Compound	MIC (μg/mL)	Activity Level
Compound A (Control)	0.28	Moderate
Compound B (Test Compound)	0.06	Excellent